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Compound of Interest

Compound Name: 1-Octen-3-one

Cat. No.: B146737 Get Quote

Essential Safety and Handling Guide for 1-Octen-3-
one
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 1-Octen-3-one, a compound recognized for its distinct mushroom-like odor and utility

in various research applications. Adherence to these guidelines is paramount to ensure

personal safety and environmental responsibility in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Octen-3-one is a flammable liquid that is harmful if swallowed and can cause skin and eye

irritation.[1] It is also recognized as being harmful to aquatic life with long-lasting effects.[1][2]

Therefore, a thorough risk assessment and the consistent use of appropriate PPE are

mandatory.

Recommended Personal Protective Equipment (PPE)

The selection of PPE is contingent on the nature and scale of the work being performed. The

following table summarizes the minimum required PPE for handling 1-Octen-3-one.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting and conforming

to EN 166 (EU) or NIOSH (US)

standards.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves may provide

splash protection, but they are

not recommended for

prolonged contact with

ketones. For extended

handling, ketone-resistant

gloves should be used. Always

consult the glove

manufacturer's resistance

guide.[3]

Body Protection Laboratory Coat

Flame-retardant and

impervious clothing is

recommended.[3]

Respiratory Protection Respirator

Required if exposure limits are

exceeded, if irritation is

experienced, or when working

outside of a fume hood. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[3]

[4]

Quantitative Hazard Data
The following table summarizes the key hazard classifications and physical properties of 1-
Octen-3-one.
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Hazard Classification Category Hazard Statement

Flammable Liquid 3
H226: Flammable liquid and

vapor.[1]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation.[1]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects.[1][2]

Physical Property Value

Flash Point 73.8 °C (164.8 °F) - closed cup

Oral LD50 (Rat) 340 mg/kg[5]

Dermal LD50 (Rabbit) 3,300 mg/kg[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks associated

with 1-Octen-3-one.

Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[3]

Verify that an eyewash station and safety shower are readily accessible.[7]

Inspect all PPE for integrity before use.

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools and explosion-proof equipment.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://fr.cpachem.com/msds?num=SB36300&dnl=sd_-_1-Octen-3-ol_CAS_3391-86-4_%28SB36300%29_%28EU%29.pdf
https://www.benchchem.com/product/b146737?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1435.pdf
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Wear the appropriate PPE as detailed in the table above.[2]

Ground and bond containers when transferring material to prevent static discharge.

Avoid inhalation of vapors and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[7]

Post-Handling:

Wash hands thoroughly after handling.[2]

Clean the work area and any equipment used.

Store 1-Octen-3-one in a tightly closed container in a cool, dry, and well-ventilated place,

away from sunlight.[2][3] Refrigeration at 2-8°C is recommended for long-term storage.

Spill Response
In the event of a spill:

Evacuate the immediate area.[3]

Ventilate the space.[3]

Remove all sources of ignition.[1]

Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[1][3]

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[3]

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[1]

Waste Disposal Protocol
Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC129470050&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1435.pdf
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.benchchem.com/product/b146737?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Octen_3_one_d3.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Octen_3_one_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect all waste 1-Octen-3-one and solutions containing it in a designated,

sealed, and clearly labeled container.[1]

Solid Waste: Any materials contaminated with 1-Octen-3-one, such as gloves, pipette tips,

and absorbent materials, should be collected in a separate, sealed, and clearly labeled

hazardous waste container for solids.[1]

Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "1-
Octen-3-one," and the associated hazards (e.g., "Flammable," "Toxic").[1]

Disposal:

Do not dispose of 1-Octen-3-one down the drain or in regular trash.[1]

Dispose of the waste through an approved hazardous waste disposal company, following

all local, state, and federal regulations.[3][9]

Visual Workflow Guides
The following diagrams illustrate the decision-making processes for PPE selection and waste

disposal.
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Caption: Workflow for selecting appropriate PPE for handling 1-Octen-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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